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Compound of Interest

Compound Name: Barium-131

Cat. No.: B1234375

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the radionuclide Barium-131
(*31Ba), from its initial discovery to modern-day production methodologies. Emphasizing the
technical details required by researchers and professionals in drug development, this
document compiles quantitative data, detailed experimental protocols, and visual
representations of key processes.

Discovery

Barium-131 was discovered in 1947.[1] While detailed information regarding the specific
researchers and the initial synthesis method is not readily available in contemporary scientific
literature, its discovery marked a significant addition to the growing catalog of radioisotopes.

Physical and Decay Properties

Barium-131 is a radioisotope of the alkaline earth metal Barium. It decays via electron capture
to Caesium-131 (331Cs) with a half-life of approximately 11.5 days.[1][2] This decay process is
accompanied by the emission of gamma rays at various energies, notably at 124 keV, 216 keV,
and 496 keV, which are suitable for imaging using Single Photon Emission Computed
Tomography (SPECT).

Production Methods
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The production of Barium-131 for research and medical applications is primarily achieved
through two main routes: cyclotron-based production and reactor-based production.

Cyclotron Production

The most common cyclotron production method for 131Ba involves the proton bombardment of a
Caesium-133 (133Cs) target.

Nuclear Reaction: 133Cs(p,3n)31Ba

A recent study by Reissig et al. (2020) provides a detailed and efficient protocol for this
production method.[3][4][5]

Table 1: Cyclotron Production Parameters for Barium-131

Parameter Value

Target Material Caesium Chloride (CsCl)
Target Mass 80 mg

Proton Beam Energy 27.5 MeV

Beam Current 15 pA

Irradiation Time 4 hours

Average Yield 190 + 26 MBq

Saturation Yield 1.2 + 0.2 GBg/pA
Primary Isotopic Impurity Barium-133 (< 0.1%)

Reactor Production

Barium-131 can also be produced in a nuclear reactor through neutron capture by enriched
Barium-130 (33°Ba).[6] This method is utilized at facilities such as the High Flux Isotope Reactor
(HFIR) at Oak Ridge National Laboratory.

Nuclear Reaction: 13°Ba(n,y)'3!Ba
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Table 2: Reactor Production Parameters for Barium-131

Parameter Value

Target Material Enriched Barium-130 (3°Ba)

Neutron Flux (Thermal) (1.9-2.1) x 10*5 n.cm~2.s71

Neutron Flux (Resonance) (5.8-7.0) x 103 n.cm~2.s71
Irradiation Duration 3 to 26 days

Saturation Yield ~60 GBq per mg of 13°Ba (at 20 days)
Co-produced Isotope Barium-133 (133Ba)

Experimental Protocols

Cyclotron Production and Purification of Barium-131
The following protocol is based on the methodology described by Reissig et al. (2020).[3][4][5]

4.1.1. Target Preparation:

80 mg of Caesium Chloride (CsCl) is manually pressed into a target holder.

The target is then introduced into the cyclotron.

4.1.2. Irradiation:

The CsCl target is irradiated with a 27.5 MeV proton beam at a current of 15 A for 4 hours.

4.1.3. Target Dissolution and Purification:

Following a 24-hour cooling period to allow for the decay of short-lived isotopes, the
irradiated target material is dissolved in 500 pL of 3 M nitric acid (HNO3).

The resulting solution is loaded onto an SR Resin column for chromatographic separation.

The column is washed to remove the Cs target material and any impurities.
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o Barium-131 is eluted from the resin, resulting in a product with high radiochemical purity.
4.1.4. Quality Control:

o Gamma spectroscopy is performed on the final product to determine the activity of 131Ba and
to quantify any radionuclide impurities, primarily 13Ba.

Click to download full resolution via product page

Caption: Experimental workflow for the cyclotron production and purification of Barium-131.

Nuclear Reaction Pathways

The production of Barium-131 via proton bombardment of Caesium-133 involves a specific
nuclear reaction, while a competing reaction can lead to the formation of the isotopic impurity
Barium-133.
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Caption: Nuclear reaction pathways for the production of Barium-131 and the Barium-133
impurity.

Applications

Barium-131 has been investigated as a potential bone-targeting radiotracer.[4] More recently, it
has gained significance as a diagnostic match for the therapeutic alpha-emitting radionuclides
Radium-223 and Radium-224, due to their similar chemical and pharmacological properties.[3]
[4] The ability to perform SPECT imaging with 131Ba allows for the non-invasive monitoring of
the biodistribution of radium-based therapies, which is crucial for dosimetry and treatment
planning in the context of bone cancer and metastases.[4] Furthermore, 131Ba serves as a
parent radionuclide for the production of Caesium-131, which is used in brachytherapy for
prostate cancer.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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